Cas no 762182-47-8 (2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-)

• Product Name: 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-
• CAS No: 762182-47-8
• MF: C₇H₁₄BrNO
• MW: 208.096161365509
• CID: 6016263
• PubChem ID: 131715021
• Update Time: 2025-11-01

2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• EN300-7020109
• 762182-47-8
• KLFNCACLLWSCKB-LURJTMIESA-N
• (3S)-3-amino-1-bromo-5-methylhexan-2-one
• H-LeuCH2Br
• 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-

• Inchi： 1S/C7H14BrNO/c1-5(2)3-6(9)7(10)4-8/h5-6H,3-4,9H2,1-2H3/t6-/m0/s1
• InChI Key： KLFNCACLLWSCKB-LURJTMIESA-N
• SMILES： BrCC([C@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 207.02588g/mol
• Monoisotopic Mass: 207.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-

Chemical Profile of 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)- (CAS No. 762182-47-8)

2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-, identified by its CAS number 762182-47-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This chiral ketone derivative features a unique structural configuration, making it a valuable intermediate in the synthesis of complex molecules. The presence of both amino and bromo functional groups, coupled with its specific stereochemistry as denoted by the (S) configuration, renders this compound particularly intriguing for researchers exploring novel synthetic pathways and pharmacological applications.

The compound's structure consists of a hexanone backbone modified with an amino substituent at the third carbon position and a bromine atom at the first carbon position. The fifth carbon carries a methyl group, which influences the overall electronic properties and reactivity of the molecule. This specific arrangement not only makes it a versatile building block in organic synthesis but also opens up possibilities for its use in asymmetric catalysis and enantioselective processes. The (S) configuration, as indicated by the prefix "(S)-", is critical in determining the compound's interaction with biological systems, as chirality often plays a pivotal role in the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-, due to its potential applications in drug development. Researchers have been exploring its utility as a precursor in the synthesis of chiral ligands and catalysts that can facilitate highly enantioselective reactions. These reactions are particularly important in pharmaceutical manufacturing, where the presence of even small amounts of impurities can significantly impact the safety and efficacy of a drug. The ability to produce enantiomerically pure compounds like this one is therefore highly valued.

One notable area where this compound has shown promise is in the development of novel antibiotics. The structural features of 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-, make it a suitable candidate for designing molecules that can interact with bacterial enzymes in a targeted manner. By leveraging its chiral center and functional groups, researchers aim to create compounds that can disrupt essential bacterial processes without harming human cells. This approach aligns with the broader trend in antibiotic research towards developing more selective and less toxic treatments for bacterial infections.

Furthermore, the compound has been investigated for its potential role in materials science. Its unique chemical properties make it an interesting candidate for developing new polymers and coatings with enhanced mechanical strength and thermal stability. The bromine atom, in particular, can serve as a reactive site for cross-linking reactions, leading to materials with improved durability and resistance to environmental factors such as UV radiation and moisture.

The synthesis of 2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)-, presents certain challenges due to its complex structure and stereochemical requirements. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on an industrial scale. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled researchers to achieve high yields of enantiomerically pure products, which is crucial for pharmaceutical applications.

In conclusion,2-Hexanone, 3-amino-1-bromo-5-methyl-, (S)--, CAS No. 762182-47-8, is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an invaluable tool for researchers working on drug development, materials science, and catalysis. As our understanding of its properties continues to grow,this compound is likely to play an even greater role in advancing scientific research and technological innovation.